Cas no 1211479-11-6 ([(2-Morpholin-4-yl-1,3-thiazol-4-yl)methyl]amine dihydrochloride)

• Product Name: [(2-Morpholin-4-yl-1,3-thiazol-4-yl)methyl]amine dihydrochloride
• CAS No: 1211479-11-6
• MF: C₈H₁₅Cl₂N₃OS
• MW: 272.195198297501
• MDL: MFCD13857382
• CID: 4685845
• Update Time: 2025-10-30

[(2-Morpholin-4-yl-1,3-thiazol-4-yl)methyl]amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• [(2-morpholin-4-yl-1,3-thiazol-4-yl)methyl]amine dihydrochloride
• 1-(2-MORPHOLIN-4-YL-1,3-THIAZOL-4-YL)METHANAMINE DIHYDROCHLORIDE
• {[2-(4-morpholinyl)-1,3-thiazol-4-yl]methyl}amine dihydrochloride
• [2-(morpholin-4-yl)-1,3-thiazol-4-yl]methanamine dihydrochloride
• 1-[2-(Morpholin-4-yl)-1,3-thiazol-4-yl]methanamine--hydrogen chloride (1/2)
• [(2-Morpholin-4-yl-1,3-thiazol-4-yl)methyl]amine dihydrochloride

• MDL： MFCD13857382
• Inchi： 1S/C8H13N3OS.2ClH/c9-5-7-6-13-8(10-7)11-1-3-12-4-2-11;;/h6H,1-5,9H2;2*1H
• InChI Key： CBHLSKSCHDWBOK-UHFFFAOYSA-N
• SMILES： Cl.Cl.S1C=C(CN)N=C1N1CCOCC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 164
• Topological Polar Surface Area: 79.6

[(2-Morpholin-4-yl-1,3-thiazol-4-yl)methyl]amine dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on [(2-Morpholin-4-yl-1,3-thiazol-4-yl)methyl]amine dihydrochloride

Introduction to [(2-Morpholin-4-yl-1,3-thiazol-4-yl)methyl]amine dihydrochloride (CAS No. 1211479-11-6)

[(2-Morpholin-4-yl-1,3-thiazol-4-yl[methyl]amine dihydrochloride] (CAS No. 1211479-11-6) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention for its potential biological activities. This compound belongs to the class of morpholine and thiazole derivatives, which are well-known for their diverse pharmacological properties. The presence of both morpholine and thiazole moieties in its structure imparts distinct chemical and biological characteristics, making it a valuable candidate for further research and development.

The chemical structure of [(2-Morpholin-4-yl-1,3-thiazol-4-yl[methyl]amine dihydrochloride] features a central thiazole ring substituted with a morpholine group at the 4-position and an amine functional group at the 2-position. The dihydrochloride salt form enhances its solubility in aqueous solutions, facilitating its use in various biochemical assays and pharmaceutical formulations. This compound's molecular architecture suggests potential interactions with biological targets, including enzymes and receptors, which are critical for drug design and development.

In recent years, there has been growing interest in exploring the pharmacological properties of morpholine and thiazole derivatives due to their reported activities in modulating various biological pathways. For instance, studies have indicated that compounds containing these structural motifs may exhibit anti-inflammatory, antimicrobial, and anticancer effects. The specific arrangement of atoms in [(2-Morpholin-4-yl-1,3-thiazol-4-yl[methyl]amine dihydrochloride] could contribute to its ability to interact with specific targets, thereby influencing cellular processes.

Current research in the field of medicinal chemistry has highlighted the importance of understanding the structural features that contribute to the biological activity of small molecules. The combination of morpholine and thiazole rings in [(2-Morpholin-4-yl-1,3-thiazol-4-yl[methyl]amine dihydrochloride] provides a rich scaffold for further derivatization and optimization. This flexibility allows researchers to modify various functional groups while maintaining the core structure, which can lead to the discovery of novel therapeutic agents.

One of the key aspects of studying [(2-Morpholin-4-yl-1,3-thiazol-4-yl[methyl]amine dihydrochloride] is its potential role in drug discovery. The compound's unique structure suggests that it may be capable of inhibiting or activating specific enzymes or receptors involved in disease pathways. For example, preliminary studies have suggested that derivatives of this compound may have inhibitory effects on certain kinases or other enzymes relevant to cancer progression. Such findings underscore the importance of exploring structurally diverse compounds as potential leads for new drugs.

The synthesis of [(2-Morpholin-4-yl-1,3-thiazol-4-ytl[methyl]amine dihydrochloride] involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of key intermediates such as 2-aminothiazole and morpholine derivatives. These intermediates are then coupled using various coupling reagents to form the final product. The choice of reagents and reaction conditions can significantly impact the efficiency and scalability of the synthesis.

In terms of pharmacokinetic properties, [(2-Morpholin-4-ytl-l,3-thiazol-l,
[
`methyl)amine dihydrochloride`]
] exhibits promising characteristics that make it suitable for further development as a drug candidate. Studies have shown that compounds with similar structural features often have good oral bioavailability and metabolic stability. These properties are crucial for ensuring that the drug reaches its target site in sufficient concentrations to exert its therapeutic effect.

The potential applications of [(
`[methyl)amine dihydrochloride`]
] extend beyond oncology; it may also be relevant in treating inflammatory diseases or infectious disorders. The ability of morpholine and thiazole derivatives to modulate inflammatory pathways has been demonstrated in several preclinical studies. By targeting key inflammatory mediators, these compounds could offer new therapeutic strategies for conditions such as rheumatoid arthritis or inflammatory bowel disease.

Further exploration into the mechanism of action of [(
`[methyl)amine dihydrochloride`]
] is warranted to fully understand its biological effects. Investigating how this compound interacts with cellular components such as proteins and nucleic acids can provide insights into its mode of action and help identify potential side effects. Advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy can be employed to elucidate the binding interactions at a molecular level.

The development of novel pharmaceutical agents relies heavily on collaboration between synthetic chemists, medicinal chemists, and biologists. Each discipline contributes unique expertise that is essential for optimizing drug candidates from lead discovery to clinical trials. [(
`[methyl)amine dihydrochloride`]
] serves as an excellent example of how interdisciplinary research can lead to significant advancements in drug design.

In conclusion, [(
`[methyl)amine dihydrochloride`]
] (CAS No.
``1211479
`"-11-"``>
`6`) represents a promising compound with potential applications in various therapeutic areas. Its unique structural features make it an attractive candidate for further research and development. As our understanding of biological pathways continues to grow, compounds like this one will play a crucial role in shaping the future of medicine.